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Compound of Interest

Compound Name: Chitobiose octaacetate

Cat. No.: B1618261 Get Quote

For researchers and professionals in the fields of drug development, biochemistry, and

materials science, the procurement of high-purity chemical compounds is a critical first step in

experimental success. Chitobiose octaacetate, a derivative of chitobiose, is a valuable

precursor for the synthesis of various chito-oligosaccharides and glycoconjugates. This guide

provides an in-depth overview of reliable suppliers, key chemical data, and its application as a

synthetic precursor.

Commercial Availability of Chitobiose Octaacetate
A number of reputable chemical suppliers offer chitobiose octaacetate for research purposes.

The compound is typically available in various quantities, and its identity is confirmed by a

specific CAS (Chemical Abstracts Service) number. When purchasing, it is crucial to verify the

CAS number to ensure the correct substance is being acquired.

Below is a summary of key information for procuring chitobiose octaacetate from various

suppliers.
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Supplier CAS Number Molecular Formula
Molecular Weight (
g/mol )

MedchemExpress 41670-99-9 C₂₈H₄₀N₂O₁₇ 676.63

Sigma-Aldrich 41670-99-9 C₂₈H₄₀N₂O₁₇ 676.63[1]

GlycoDepot 7284-18-6 C₂₈H₄₀N₂O₁₇ 676.62[2]

Dextra UK 7284-18-6 C₂₈H₄₀N₂O₁₇ 676.62[3]

BZ Oligo 41670-99-9 Not Specified Not Specified

Application in Synthesis
Chitobiose octaacetate serves as a fundamental building block in glycosylation reactions. Its

primary utility lies in its role as a precursor for the synthesis of chitosan oxazoline and other

chitinoid precursors.[4][5][6] These derivatives are instrumental in the development of novel

biomaterials, drug delivery systems, and in the study of carbohydrate-protein interactions.

The logical workflow for the utilization of chitobiose octaacetate in research is depicted in the

following diagram.
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Workflow for Chitobiose Octaacetate in Research

At present, detailed experimental protocols and specific signaling pathway involvement for

chitobiose octaacetate are not extensively documented in readily available public literature.

Its primary role appears to be that of a foundational chemical for the synthesis of more

complex, bioactive molecules. Researchers are encouraged to consult specialized
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glycoscience literature for advanced synthetic methodologies and applications of its

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chitobiose Octaacetate | 41670-99-9 [sigmaaldrich.com]

2. glycodepot.com [glycodepot.com]

3. dextrauk.com [dextrauk.com]

4. medchemexpress.com [medchemexpress.com]

5. medchemexpress.com [medchemexpress.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [A Researcher's Guide to Sourcing and Utilizing
Chitobiose Octaacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618261#where-to-purchase-chitobiose-octaacetate-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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